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Compound of Interest

Compound Name: 4-Bromo-2-chlorobenzotrifluoride

Cat. No.: B1287702

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physicochemical properties of 4-
Bromo-2-chlorobenzotrifluoride, a key intermediate in the synthesis of pharmaceuticals and
agrochemicals.

Core Physicochemical Data

A comprehensive summary of the key quantitative data for 4-Bromo-2-chlorobenzotrifluoride
is presented below for easy reference and comparison.
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Property Value Reference
Molecular Formula C7H3BrCIFs [L1121[31[4115]
Molecular Weight 259.45 g/mol [L112][31[41[5]
CAS Number 467435-07-0 [1][3][4]
Appearance Colorl.ess' to almost colorless o

clear liquid
Density 1.76 g/cm3 [1][4]
Refractive Index n20/D 1.51 [1]

4-bromo-2-chloro-1-
IUPAC Name ) [5]
(trifluoromethyl)benzene

Experimental Protocols

The determination of the molecular weight of 4-Bromo-2-chlorobenzotrifluoride is typically
achieved through mass spectrometry. A detailed, generalized experimental protocol is provided
below.

Objective: To determine the molecular weight of 4-Bromo-2-chlorobenzotrifluoride using Gas
Chromatography-Mass Spectrometry (GC-MS).

Materials:

4-Bromo-2-chlorobenzotrifluoride sample

High-purity solvent (e.g., dichloromethane or hexane)

GC-MS instrument equipped with a suitable capillary column (e.g., DB-5ms)

Helium carrier gas (99.999% purity)

Microsyringe

Procedure:
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o Sample Preparation: Prepare a dilute solution of 4-Bromo-2-chlorobenzotrifluoride in the
chosen solvent (e.g., 1 mg/mL).

e GC-MS Instrument Setup:
o Set the injector temperature to 250°C.

o Set the oven temperature program: initial temperature of 50°C, hold for 2 minutes, then
ramp to 280°C at a rate of 10°C/min, and hold for 5 minutes.

o Set the carrier gas (Helium) flow rate to 1 mL/min.
o Set the mass spectrometer to scan in the range of 50-500 m/z.
o Use electron ionization (EI) at 70 eV.
e Injection: Inject 1 pL of the prepared sample into the GC-MS instrument.

o Data Acquisition: Acquire the mass spectrum of the eluting peak corresponding to 4-Bromo-
2-chlorobenzotrifluoride.

o Data Analysis: Identify the molecular ion peak (M+) in the mass spectrum. The m/z value of
this peak corresponds to the molecular weight of the compound.

Logical Relationship Diagram

The following diagram illustrates the logical relationship between the compound's identity and
its fundamental physicochemical properties.
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Click to download full resolution via product page

Caption: Relationship between compound identity and its core properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1287702#4-bromo-2-chlorobenzotrifluoride-
molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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